4-Hydroxy-6-methyl-1-(p-tolyl)-2-naphthoic acid

• IUPAC Name: 4-hydroxy-6-methyl-1-(4-methylphenyl)naphthalene-2-carboxylic acid
• InChI: InChI=1S/C19H16O3/c1-11-3-6-13(7-4-11)18-14-8-5-12(2)9-15(14)17(20)10-16(18)19(21)22/h3-10,20H,1-2H3,(H,21,22)
• InChI Key: YOYJPQCBFGNOJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3C=CC(=CC3=C(C=C2C(=O)O)O)C
• Molecular Formula: C19H16O3
• Molecular Weight: 292.3 g/mol

Description

4-Hydroxy-6-methyl-1-(p-tolyl)-2-naphthoic acid is a useful research compound. Its molecular formula is C19H16O3 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Organic Synthesis Applications : The metalation of 4-hydroxy-6,7-dimethoxy-8-methyl-2-naphthoic acid results in a trianion intermediate that is efficient for constructing specific derivatives, such as 5,5'-didesisopropyl-5,5'-dialkylapogossypol derivatives (Le et al., 2011). Similarly, the pyrolytic approach involving 4-methoxy-2,6-dimethylbenzaldehyde and Meldrum's acid yields precursors for enediyne antibiotics and other compounds (Brown, Eastwood, & Horvath, 1995).

• Analytical Chemistry : In analytical chemistry, a derivative of this compound, 4-[Bis(carboxymethyl)aminomethyl]-3-hydroxy-2-naphthoic acid, serves as a fluorimetric indicator for complexometric titration, particularly in the determination of magnesium in silicate rocks (Clements, Read, & Sergeant, 1971).

• Material Science : In the realm of materials science, isotopically labelled monomers and polymers of similar compounds show potential for creating thermochemically stable compounds (Nieβner et al., 1993). Additionally, the study of inclusion compounds and co-crystals of hydroxynaphthoic acids contributes to our understanding of salt and crystal formation (Jacobs et al., 2010).

• Pharmaceutical Research : In pharmaceutical research, derivatives of these compounds have been explored for their potential as aryl hydrocarbon receptor agonists and antagonists, which might offer anti-inflammatory benefits, particularly in the gut (Cheng et al., 2017).

• Liquid Crystals : The synthesis and characterization of Schiff base-ester compounds involving disubstituted naphthalene ring systems have been shown to exhibit unique liquid crystalline properties, which are significant in the field of liquid crystal technology (Thaker et al., 2012).